Cas no 2031242-24-5 (rac-[(1R,2R)-2-ethylcyclopropyl]methanamine hydrochloride, trans)

• Product Name: rac-[(1R,2R)-2-ethylcyclopropyl]methanamine hydrochloride, trans
• CAS No: 2031242-24-5
• MF: C₆H₁₄ClN
• MW: 135.635060787201
• CID: 4633851
• Update Time: 2025-06-08

rac-[(1R,2R)-2-ethylcyclopropyl]methanamine hydrochloride, trans Chemical and Physical Properties

Names and Identifiers

• rac-[(1R,2R)-2-ethylcyclopropyl]methanamine hydrochloride, trans

• Inchi： 1S/C6H13N.ClH/c1-2-5-3-6(5)4-7;/h5-6H,2-4,7H2,1H3;1H/t5-,6+;/m1./s1
• InChI Key： SPIXFPVMTPMHKN-IBTYICNHSA-N
• SMILES： C([C@@H]1C[C@H]1CN)C.Cl

Additional information on rac-[(1R,2R)-2-ethylcyclopropyl]methanamine hydrochloride, trans

Introduction to Rac-[(1R,2R)-2-Ethylcyclopropyl]methanamine Hydrochloride, Trans (CAS No. 2031242-24-5)

Rac-[(1R,2R)-2-Ethylcyclopropyl]methanamine hydrochloride, trans is a significant compound in the field of pharmaceutical chemistry, characterized by its unique structural and functional properties. This compound, identified by the CAS number 2031242-24-5, has garnered attention due to its potential applications in medicinal chemistry and drug development. The molecular structure of this compound includes a chiral center, which is crucial for its biological activity and interaction with target enzymes or receptors.

The chemical name Rac-[(1R,2R)-2-Ethylcyclopropyl]methanamine hydrochloride, trans provides detailed insight into its composition. The prefix "rac-" indicates that the compound is a racemic mixture, containing equal amounts of both enantiomers. The presence of the (1R,2R) configuration specifies the stereochemistry of the cyclopropyl group and the amine moiety, which are critical for its pharmacological effects. The hydrochloride salt form enhances the solubility and stability of the compound, making it more suitable for pharmaceutical formulations.

In recent years, there has been growing interest in the development of novel chiral compounds for therapeutic applications. Rac-[(1R,2R)-2-Ethylcyclopropyl]methanamine hydrochloride has been studied for its potential role in various pharmacological pathways. Research has shown that this compound may exhibit properties that make it useful in treating neurological disorders, inflammation, and other diseases where precise molecular targeting is essential. The chiral nature of the compound allows for selective binding to biological targets, which can lead to improved efficacy and reduced side effects compared to non-chiral alternatives.

One of the most compelling aspects of Rac-[(1R,2R)-2-Ethylcyclopropyl]methanamine hydrochloride is its structural flexibility. The cyclopropyl group introduces a rigid framework that can enhance binding affinity to proteins and enzymes. This structural feature has been exploited in the design of enzyme inhibitors and receptor modulators. Additionally, the amine moiety provides a site for further chemical modification, allowing researchers to tailor the compound's properties for specific therapeutic needs.

The synthesis of Rac-[(1R,2R)-2-Ethylcyclopropyl]methanamine hydrochloride involves multi-step organic reactions that require precise control over reaction conditions and stereochemistry. Advanced synthetic techniques such as asymmetric catalysis have been employed to achieve high enantiomeric purity. These methods not only ensure the quality of the final product but also contribute to sustainable chemical manufacturing practices by minimizing waste and maximizing yield.

Recent studies have highlighted the importance of chiral drugs in modern medicine. Racemic mixtures can often contain both active and inactive enantiomers, which may have different pharmacological effects or even toxicological profiles. By focusing on specific enantiomers or diastereomers, researchers can develop drugs that are more predictable and safer for patients. Rac-[(1R,2R)-2-Ethylcyclopropyl]methanamine hydrochloride exemplifies this trend towards precision medicine.

The pharmacokinetic properties of Rac-[(1R,2R)-2-Ethylcyclopropyl]methanamine hydrochloride have also been extensively studied. Its solubility in water and stability under various conditions make it a promising candidate for oral and intravenous administration. Furthermore, preliminary pharmacological studies suggest that this compound may have a favorable safety profile with minimal side effects. These findings are encouraging for future clinical trials and potential therapeutic applications.

In conclusion, Rac-[(1R,2R)-2-Ethylcyclopropyl]methanamine hydrochloride represents a significant advancement in pharmaceutical chemistry. Its unique structural features, chiral configuration, and potential therapeutic applications make it a valuable compound for drug development. As research continues to uncover new insights into its pharmacological effects and synthetic pathways, this compound is poised to play a crucial role in addressing various medical challenges.